Cas no 2206265-58-7 (5-Bromo-2-methylsulfanyl-nicotinic acid tert-butyl ester)

• Product Name: 5-Bromo-2-methylsulfanyl-nicotinic acid tert-butyl ester
• CAS No: 2206265-58-7
• MF: C₁₁H₁₄BrNO₂S
• MW: 304.203361034393
• MDL: MFCD31557781
• CID: 4784500
• Update Time: 2025-06-09

5-Bromo-2-methylsulfanyl-nicotinic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-methylsulfanyl-nicotinic acid tert-butyl ester
• tert-butyl 5-bromo-2-methylsulfanylpyridine-3-carboxylate

• MDL： MFCD31557781
• Inchi： 1S/C11H14BrNO2S/c1-11(2,3)15-10(14)8-5-7(12)6-13-9(8)16-4/h5-6H,1-4H3
• InChI Key： ZHCQNQDWYZGWOI-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)C(=O)OC(C)(C)C)SC

Computed Properties

• Exact Mass: 302.99286 g/mol
• Monoisotopic Mass: 302.99286 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 304.21
• XLogP3: 3.2
• Topological Polar Surface Area: 64.5

Additional information on 5-Bromo-2-methylsulfanyl-nicotinic acid tert-butyl ester

Introduction to 5-Bromo-2-methylsulfanyl-nicotinic acid tert-butyl ester (CAS No. 2206265-58-7)

5-Bromo-2-methylsulfanyl-nicotinic acid tert-butyl ester (CAS No. 2206265-58-7) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromine atom, a methylsulfanyl group, and a tert-butyl ester moiety, which collectively contribute to its chemical and biological properties.

The molecular formula of 5-Bromo-2-methylsulfanyl-nicotinic acid tert-butyl ester is C₁₃H₁₆BrNO₃S, and its molecular weight is approximately 334.24 g/mol. The compound's structure consists of a pyridine ring with a bromine substituent at the 5-position, a methylsulfanyl group at the 2-position, and a tert-butyl ester group attached to the carboxylic acid at the 3-position. These structural elements provide a foundation for understanding its reactivity and potential biological activities.

In the realm of medicinal chemistry, 5-Bromo-2-methylsulfanyl-nicotinic acid tert-butyl ester has been explored for its potential as an intermediate in the synthesis of various bioactive compounds. The bromine substituent can be readily functionalized through various chemical reactions, such as nucleophilic substitution or coupling reactions, making it a versatile building block for the development of novel pharmaceutical agents. Additionally, the presence of the methylsulfanyl group can influence the compound's lipophilicity and metabolic stability, which are crucial factors in drug design.

Recent studies have highlighted the importance of 5-Bromo-2-methylsulfanyl-nicotinic acid tert-butyl ester in the context of nicotinic acetylcholine receptor (nAChR) modulators. Nicotinic acetylcholine receptors play a critical role in various physiological processes, including neurotransmission, cognition, and pain modulation. Compounds that can selectively modulate these receptors have shown promise in treating neurological disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia. The structural features of 5-Bromo-2-methylsulfanyl-nicotinic acid tert-butyl ester, particularly the bromine and methylsulfanyl groups, may contribute to its ability to interact with specific nAChR subtypes.

Beyond its potential as a pharmaceutical intermediate, 5-Bromo-2-methylsulfanyl-nicotinic acid tert-butyl ester has also been investigated for its use in chemical biology research. The compound can serve as a tool for probing the structure-function relationships of nicotinic receptors and other biological targets. For instance, it can be used in high-throughput screening assays to identify new ligands or to study receptor dynamics using biophysical techniques such as surface plasmon resonance (SPR) or isothermal titration calorimetry (ITC).

In addition to its applications in medicinal chemistry and chemical biology, 5-Bromo-2-methylsulfanyl-nicotinic acid tert-butyl ester has been studied for its synthetic utility. The tert-butyl ester group can be selectively cleaved under mild conditions to release the corresponding carboxylic acid, which can then be further functionalized through various chemical transformations. This property makes it an attractive starting material for the synthesis of complex molecules with diverse biological activities.

The synthesis of 5-Bromo-2-methylsulfanyl-nicotinic acid tert-butyl ester typically involves multi-step procedures that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include the bromination of 2-methylsulfanylpyridine followed by esterification with tert-butanol. Advances in synthetic methodologies have led to more efficient and scalable processes, which are essential for meeting the demands of both academic research and industrial applications.

In conclusion, 5-Bromo-2-methylsulfanyl-nicotinic acid tert-butyl ester (CAS No. 2206265-58-7) is a versatile compound with significant potential in various areas of research and development. Its unique structural features make it an attractive candidate for the synthesis of bioactive molecules and as a tool for exploring biological systems. As ongoing research continues to uncover new applications and properties of this compound, it is likely to play an increasingly important role in advancing our understanding of complex biological processes and developing innovative therapeutic strategies.